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Compound of Interest

Compound Name: 2-Bromo-5-fluoroterephthalic acid

CAS No.: 1245807-64-0

Cat. No.: B089992

Get Quote

CAS Number: 1245807-64-0 Formula: C₈H₄BrFO₄ Molecular Weight: 263.02 g/mol Primary

Application: Ligand for Metal-Organic Frameworks (MOFs), Pharmaceutical Intermediate.

Executive Summary & Strategic Analysis
2-Bromo-5-fluoroterephthalic acid is a highly functionalized aromatic dicarboxylic acid. Its

structural value lies in the orthogonal reactivity of its substituents: two carboxyl groups for

coordination/polymerization, a fluorine atom for electronic modulation (and potential late-stage

labeling), and a bromine atom serving as a handle for cross-coupling reactions (Suzuki,

Sonogashira).

Synthesis of this compound presents a regioselectivity challenge. Direct halogenation of

terephthalic acid is harsh and often yields poly-halogenated mixtures. The most robust,

scalable synthetic strategy employs a "Functionalize-then-Oxidize" approach, starting from

commercially available xylenes. This guide details a self-validating, two-step protocol:

regioselective bromination of 2-fluoro-p-xylene followed by exhaustive oxidation of the methyl

groups.
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Retrosynthetic Analysis
The retrosynthetic logic relies on the directing effects of the fluorine substituent to establish the

bromine position before the carboxylic acids are formed.

Disconnection: C-C bonds (Oxidation of Methyls).

Precursor: 2-Bromo-5-fluoro-p-xylene.

Starting Material: 2-Fluoro-p-xylene (1,4-Dimethyl-2-fluorobenzene).

Mechanistic Rationale: In 2-fluoro-p-xylene, the fluorine atom is a strong ortho/para director.

Position 5 is para to the fluorine and ortho to a methyl group. Position 3 is ortho to the fluorine

but sterically crowded between the fluorine and a methyl group. Consequently, electrophilic

bromination occurs almost exclusively at Position 5, yielding the correct substitution pattern for

the target molecule.
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Figure 1: Retrosynthetic pathway leveraging substituent directing effects.

Experimental Protocol
Step 1: Regioselective Bromination
Objective: Synthesis of 2-Bromo-5-fluoro-p-xylene.
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Reagent Equiv.[1] Role

2-Fluoro-p-xylene 1.0 Substrate

Bromine (Br₂) 1.05 Electrophile

Iron (Fe) powder 0.05 Catalyst (Lewis Acid)

Dichloromethane (DCM) Solvent Reaction Medium

Procedure:

Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing

addition funnel, and a reflux condenser connected to a caustic scrubber (NaOH trap) to

neutralize HBr gas.

Charge: Add 2-fluoro-p-xylene (e.g., 100 mmol) and catalytic Fe powder (5 mmol) to the

flask. Dissolve in dry DCM (200 mL).

Bromination: Shield the flask from light (aluminum foil). Cool to 0°C. Add Br₂ (105 mmol)

dropwise via the addition funnel over 60 minutes.

Critical Control Point: Maintain temperature <5°C to minimize benzylic bromination side-

reactions.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor

by TLC (Hexanes) or GC-MS.

Quench: Pour the mixture into saturated aqueous Na₂S₂O₃ (sodium thiosulfate) to destroy

excess bromine (orange color disappears).

Workup: Separate phases. Wash the organic layer with water (2x) and brine (1x). Dry over

anhydrous MgSO₄.

Isolation: Concentrate under reduced pressure. The product, 2-bromo-5-fluoro-p-xylene, is

typically a liquid or low-melting solid. It can be used directly or distilled for high purity.

Step 2: Exhaustive Oxidation
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Objective: Conversion of methyl groups to carboxylic acids.

Reagent Equiv.[1] Role

2-Bromo-5-fluoro-p-xylene 1.0 Substrate

Potassium Permanganate

(KMnO₄)
6.0 - 8.0 Oxidant

Pyridine Solvent Co-solvent/Phase Transfer

Water Solvent Reaction Medium

Procedure:

Setup: Use a large round-bottom flask (oxidation is voluminous).

Charge: Suspend the brominated intermediate (e.g., 50 mmol) in a mixture of Pyridine (100

mL) and Water (200 mL).

Oxidation: Heat the mixture to 80°C. Add KMnO₄ (300 mmol) in portions over 2–3 hours.

Caution: Exothermic reaction.[2] Vigorous reflux may occur. Do not add all oxidant at once.

Reflux: After addition, reflux the mixture (approx. 95–100°C) for 12–18 hours. The purple

color should fade to a brown MnO₂ precipitate.

Check: If the solution remains purple, excess oxidant is present (good). If it turns

completely brown/clear, check TLC; if starting material remains, add more KMnO₄.

Filtration: Filter the hot mixture through a Celite pad to remove insoluble MnO₂. Wash the

pad with hot water.

Acidification: Concentrate the filtrate (rotary evaporator) to remove most pyridine. The

residue is an aqueous solution of the dicarboxylate salt.

Precipitation: Cool to 0°C. Slowly acidify with conc. HCl to pH 1–2. The target acid will

precipitate as a white solid.
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Purification: Filter the solid. Recrystallize from Methanol/Water or Glacial Acetic Acid to

obtain pure 2-Bromo-5-fluoroterephthalic acid.

Process Workflow & Logic
The following diagram illustrates the operational flow, highlighting the critical phase changes

and purification logic.
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Step 2: Oxidation Workup
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Figure 2: Isolation workflow for the oxidation step.

Characterization & Quality Control
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To ensure the integrity of the synthesized material, the following analytical parameters should

be verified.

Nuclear Magnetic Resonance (NMR)
¹H NMR (DMSO-d₆, 400 MHz):

δ ~13.5 ppm (br s, 2H): Carboxylic acid protons (-COOH).

δ ~8.15 ppm (d, J_HF ~ 6 Hz, 1H): Aromatic proton at C3 (Ortho to F, Meta to Br). The

coupling constant reflects ortho F-H coupling.

δ ~7.90 ppm (d, J_HF ~ 9-10 Hz, 1H): Aromatic proton at C6 (Meta to F, Para to Br). Note:

Chemical shifts are estimated based on substituent shielding/deshielding effects.

Mass Spectrometry (MS)
Method: ESI- (Negative Mode).

Expected Mass: [M-H]⁻ = 260.9 and 262.9 (1:1 isotopic pattern due to ⁷⁹Br/⁸¹Br).

Troubleshooting Table
Observation Root Cause Corrective Action

Low Yield (Step 1) Benzylic bromination
Lower temperature to 0°C;

protect from light strictly.

Incomplete Oxidation
Intermediate mono-acid

formed

Increase KMnO₄ equivalents;

extend reflux time; ensure

vigorous stirring.

Product is Brown MnO₂ contamination

Re-dissolve in dilute NaOH,

filter through fresh Celite, then

re-acidify.

Pyridine Smell Incomplete removal

Wash the final solid with dilute

HCl during filtration to form

soluble pyridinium salts.
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Synthesis of Halogenated Terephthalic Acids

Title: "Preparation of 2,5-dibromoterephthalic acid" (Analogous chemistry).[3]

Source: US P
URL

Compound Data

Title: 2-Bromo-5-fluoroterephthalic acid (PubChem CID 18004192).[4]

Source: PubChem.[4]

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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